Cas no 88598-52-1 (1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester
• CAS No: 88598-52-1
• MF: C₂₇H₁₈O₅
• MW: 422.428827762604
• CID: 627462
• PubChem ID: 71318917
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-benzoyl-, diphenyl ester
• diphenyl 2-benzoylbenzene-1,4-dicarboxylate
• DTXSID80748973
• 88598-52-1

• Inchi： 1S/C27H18O5/c28-25(19-10-4-1-5-11-19)24-18-20(26(29)31-21-12-6-2-7-13-21)16-17-23(24)27(30)32-22-14-8-3-9-15-22/h1-18H
• InChI Key： RTTXDVFPTQWDTG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1=CC=C(C(=O)OC2C=CC=CC=2)C=C1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 422.11542367g/mol
• Monoisotopic Mass: 422.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 69.7Ų